Cas no 1416373-06-2 (1-Bromo-3,4,5-trifluoro-2-nitrobenzene)

• Product Name: 1-Bromo-3,4,5-trifluoro-2-nitrobenzene
• CAS No: 1416373-06-2
• MF: C₆HBrF₃NO₂
• MW: 255.976851224899
• MDL: MFCD21603959
• CID: 2093161
• PubChem ID: 56973643
• Update Time: 2024-11-02

1-Bromo-3,4,5-trifluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,4,5-trifluoro-2-nitrobenzene
• 2-Nitro-3,4,5-trifluorobromobenzene
• WT256
• 6-Bromo-2,3,4-trifluoronitrobenzene
• Benzene, 1-bromo-3,4,5-trifluoro-2-nitro-
• 1416373-06-2
• SCHEMBL23580766
• AKOS022181474
• CS-0098659
• F21012
• CS-16485
• DB-201665

• MDL： MFCD21603959
• Inchi： 1S/C6HBrF3NO2/c7-2-1-3(8)4(9)5(10)6(2)11(12)13/h1H
• InChI Key： LTQKIGJLQQCSLS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1[N+](=O)[O-])F)F)F

Computed Properties

• Exact Mass: 254.91428g/mol
• Monoisotopic Mass: 254.91428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.7